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Compound of Interest

Compound Name:
6-Chloro-3-methoxypyridazin-4-

amine

Cat. No.: B168402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

the chemical compound 6-Chloro-3-methoxypyridazin-4-amine. The information is intended

to support research and development activities by providing key data points and methodologies

for property verification.

Core Physical and Chemical Properties
6-Chloro-3-methoxypyridazin-4-amine is a pyridazine derivative with potential applications in

medicinal chemistry and materials science. A summary of its key physical properties is

presented below.

Data Presentation: Summary of Physical Properties
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Property Value Source

Molecular Formula C5H6ClN3O [1][2]

Molecular Weight 159.57 g/mol [1][2]

Appearance White to off-white solid [1]

Melting Point 190-191 °C [1]

Boiling Point 373.5 ± 37.0 °C (Predicted) [1]

Density 1.398 ± 0.06 g/cm³ (Predicted) [1]

pKa 3.52 ± 0.10 (Predicted) [1]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 6-Chloro-3-
methoxypyridazin-4-amine are not readily available in the public domain. However, the

following are general and widely accepted methodologies for determining the key physical

properties of solid organic compounds, such as pyridazine derivatives.

Determination of Melting Point
The melting point of a solid compound can be determined using a digital melting point

apparatus.

Protocol:

A small, dry sample of the compound is finely powdered and packed into a capillary tube to a

height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate.

The temperature at which the substance begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting point range.
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For high-purity crystalline solids, this range is typically narrow.

Determination of Solubility
The solubility of a compound in various solvents can be determined by the following procedure.

Protocol:

A known, small amount of the solid compound (e.g., 10 mg) is placed into a test tube.

A measured volume of the solvent (e.g., 1 mL) is added to the test tube.

The mixture is agitated vigorously at a constant temperature.

If the solid dissolves completely, it is considered soluble.

If the solid does not dissolve, the mixture can be gently heated to determine the effect of

temperature on solubility.

This process can be repeated with a range of polar and non-polar solvents to establish a

solubility profile.

Visualizations
Experimental Workflow for Melting Point Determination
The following diagram illustrates a standard workflow for determining the melting point of a

solid organic compound.
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Sample Preparation:
Finely powder the solid sample.

Capillary Loading:
Pack the powdered sample into a capillary tube.

Apparatus Setup:
Place the capillary tube into the melting point apparatus.

Heating:
Heat the sample at a controlled rate.

Observation:
Observe the sample for the onset of melting.

Record Initial Temperature:
Note the temperature at which the first liquid appears.

Observation:
Continue heating and observe until the sample is fully liquid.

Record Final Temperature:
Note the temperature at which all solid has melted.

Data Analysis:
Report the melting point as a range from the initial to the final temperature.

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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